Cas no 15463-91-9 (β-Bromohydrocinnamic Acid)

• Product Name: β-Bromohydrocinnamic Acid
• CAS No: 15463-91-9
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 160009
• PubChem ID: 226117
• Update Time: 2025-05-24

β-Bromohydrocinnamic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-bromo-
• B-BROMO-B-PHENYLPROPIONIC ACID
• 3-bromo-3-phenylpropanoic acid
• B-BROMOBENZENEPROPANOIC ACID
• beta-BroMobenzenepropanoic acid
• β-BroMohydrocinnaMic Acid
• 3-bromo-3-phenyl-propionic acid
• Q27276199
• ss-Brom-ss-phenylpropionsaure
• NSC-16255
• UNII-D7A2B6228P
• .BETA.-BROMOBENZENEPROPANOIC ACID
• Benzenepropanoic acid, beta-bromo-
• beta-Bromohydrocinnamic acid
• 15463-91-9
• 3-Bromo-3-phenylpropionic acid
• D7A2B6228P
• Benzenepropanoic acid, .beta.-bromo-
• Hydrocinnamic acid, .beta.-bromo-
• 3-Bromohydrocinnamic acid
• AKOS022506669
• SCHEMBL777871
• NSC 16255
• MFCD00045915
• FT-0622596
• DTXSID501034190
• 3-Bromo-3-phenylpropanoic acid #
• .beta.-Bromohydrocinnamic acid
• NSC16255
• 3-Bromo-3-phenylpropanoicacid
• DB-043227
• β-Bromohydrocinnamic Acid

• Inchi： 1S/C9H9BrO2/c10-8(6-9(11)12)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)
• InChI Key： JQRMHJWFYKSDNQ-UHFFFAOYSA-N
• SMILES： BrC(CC(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 227.97900
• Monoisotopic Mass: 227.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.554
• Melting Point: 135-138°C
• Boiling Point: 301.3 °C at 760 mmHg
• Flash Point: 136 °C
• Refractive Index: 1.59
• PSA: 37.30000
• LogP: 2.59730

β-Bromohydrocinnamic Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on β-Bromohydrocinnamic Acid

Beta-Bromohydrocinnamic Acid: A Comprehensive Overview

Beta-bromohydrocinnamic acid, also known as β-bromohydrocinnamic acid, is a compound with the CAS number 15463-91-9. This compound is a derivative of hydrocinnamic acid, which is a naturally occurring aromatic compound. The presence of the bromine atom in the beta position gives this compound its unique properties and makes it an interesting subject of study in various fields, including organic chemistry, pharmacology, and materials science.

The structure of β-bromohydrocinnamic acid consists of a benzene ring attached to a propenoic acid group, with a bromine atom substituted at the beta position. This substitution pattern influences the compound's reactivity and stability. Recent studies have shown that the bromine atom can act as an electron-withdrawing group, which enhances the acidity of the carboxylic acid group. This property makes β-bromohydrocinnamic acid a valuable precursor in organic synthesis, particularly in the preparation of biologically active molecules.

One of the most significant applications of β-bromohydrocinnamic acid is in drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents. For instance, studies have demonstrated that this compound exhibits anti-inflammatory and antioxidant activities, which are essential for treating various diseases. Moreover, its ability to interact with specific biological targets makes it a promising candidate for drug development.

In addition to its pharmacological applications, β-bromohydrocinnamic acid has also found use in materials science. Its aromatic structure and functional groups make it suitable for synthesizing advanced materials such as polymers and nanoparticles. Recent advancements in nanotechnology have highlighted its potential as a building block for creating stimuli-responsive materials, which can respond to external factors like temperature or pH changes.

The synthesis of β-bromohydrocinnamic acid involves several methods, including electrophilic substitution and radical reactions. One of the most efficient methods reported in recent literature involves the bromination of hydrocinnamic acid using N-bromosuccinimide (NBS) under radical conditions. This method ensures high yield and selectivity, making it suitable for large-scale production.

Furthermore, β-bromohydrocinnamic acid has been studied for its role in green chemistry. Its use as a sustainable precursor in organic synthesis aligns with the growing demand for environmentally friendly chemical processes. Researchers have explored its application in catalytic reactions, where it serves as both a substrate and a catalyst, demonstrating its versatility.

In conclusion, β-bromohydrocinnamic acid (CAS No: 15463-91-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and green chemistry. As research continues to uncover new insights into its potential, β-bromohydrocinnamic acid is poised to play an even more significant role in advancing scientific and technological innovations.